Cas no 108832-16-2 (Quinoline,2,4-dichloro-7-methoxy-3-phenyl-)

• Product Name: Quinoline,2,4-dichloro-7-methoxy-3-phenyl-
• CAS No: 108832-16-2
• MF: C₁₆H₁₁Cl₂NO
• MW: 304.170642137527
• CID: 197531
• PubChem ID: 736890
• Update Time: 2025-04-19

Quinoline,2,4-dichloro-7-methoxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline,2,4-dichloro-7-methoxy-3-phenyl-
• 2,4-dichloro-7-methoxy-3-phenylQuinoline
• Quinoline, 2,4-dichloro-7-methoxy-3-phenyl-
• DTXSID40353128
• 108832-16-2
• SCHEMBL4824018
• AKOS015963787
• AE-406/41055831
• FT-0752304
• 2,4-dichloro-3-phenylquinolin-7-yl methyl ether

• Inchi： 1S/C16H11Cl2NO/c1-20-11-7-8-12-13(9-11)19-16(18)14(15(12)17)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： CFBPNDXUUDXHPZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C2C=C(C=CC2=1)OC)Cl)C1C=CC=CC=1

Computed Properties

• Exact Mass: 303.02193
• Monoisotopic Mass: 303.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines